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Compound Name: Civetone

Cat. No.: B1203174

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of fragrance formulation, the role of a fixative is paramount in defining the
longevity and evolution of a scent. Among the diverse array of available fixatives, macrocyclic
musks are highly prized for their superior performance and pleasant olfactory profiles. This
guide provides a detailed comparative study of two such macrocyclic musks: Civetone and
Ambretone. While direct comparative experimental data is limited in publicly available literature,
this document synthesizes the existing data on their individual performance and outlines
standardized experimental protocols for their evaluation, enabling researchers to make
informed decisions in their formulation endeavors.

Physicochemical Properties and Olfactory Profile

A foundational understanding of the physical and chemical characteristics of Civetone and
Ambretone is crucial for their effective application. Both are large-ring ketones, a structural
feature that contributes to their low volatility and high tenacity, which are essential qualities for

a fragrance fixative.[1][2]
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Property Civetone Ambretone

Chemical Name (2)-Cycloheptadec-9-en-1-one (52)-Cyclohexadec-5-en-1-one
CAS Number 542-46-1 37609-25-9

Molecular Formula C17H300 C16H280

Molecular Weight 250.42 g/mol 236.40 g/mol

At high concentrations, it is

] fecal and animalic. Upon A powerful, sweet, and slightly
Odor Profile o o )
dilution, it becomes a warm, animalic macrocyclic musk.
sensual, and floral musk.[1]
Colorless to pale yellow oily Colorless to yellow clear
Appearance o ] o
liquid. viscous liquid.

Performance as Fragrance Fixatives: A Comparative
Overview

Both Civetone and Ambretone are recognized for their exceptional fixative properties,
significantly enhancing the longevity of more volatile fragrance components.[1] Their primary
mechanism of action involves reducing the evaporation rate of other fragrance molecules
through intermolecular interactions.[1]

Civetone:

Civetone is renowned for its powerful fixative capabilities.[1] Its large molecular structure and
low vapor pressure contribute to its remarkable tenacity, with its scent persisting for over 24
hours on the skin.[1] It is particularly effective in anchoring and enhancing floral and oriental
fragrance accords. The fixative effect of civetone is attributed to its ability to form a matrix with
other scent molecules, thereby slowing their release.[1]

Ambretone:

Ambretone is also a highly effective and substantive fixative, valued for its ability to add volume
and longevity to a wide range of fragrance types.[3] Its odor is known to last for over 400 hours
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on a smelling strip, indicating its very low volatility.[3] It is often used in delicate floral, animalic,
amber, and musk fragrances.

While direct comparative data on their impact on the evaporation rate of specific fragrance
compounds is not readily available, the significantly longer tenacity of Ambretone on a smelling
strip suggests it may offer a more prolonged fixative effect in certain applications. However, the
ultimate performance will depend on the specific formulation and the other fragrance
components present.

Experimental Protocols for Comparative Evaluation

To conduct a direct comparative study of Civetone and Ambretone as fragrance fixatives, the
following experimental protocols are recommended. These methods combine instrumental
analysis with sensory evaluation to provide a comprehensive assessment of their performance.

Gas Chromatography-Mass Spectrometry (GC-MS) with
Headspace Analysis

This method provides quantitative data on the evaporation rate of individual fragrance
components in the presence and absence of the fixatives.

Objective: To measure the concentration of volatile fragrance compounds in the headspace
above a sample over time, thereby determining the effect of Civetone and Ambretone on their
evaporation rates.

Methodology:
e Sample Preparation:
o Prepare three fragrance solutions:

= Control: A model fragrance composition (e.g., a simple floral accord) in a suitable
solvent (e.g., ethanol).

» Test Sample 1. The model fragrance composition with the addition of a standardized
concentration of Civetone.
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» Test Sample 2: The model fragrance composition with the addition of the same
standardized concentration of Ambretone.

e Headspace Sampling:
o Place a precise volume of each sample into separate headspace vials.
o Incubate the vials at a constant temperature (e.g., 32°C to simulate skin temperature).

o At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, and 24 hours), sample the
headspace of each vial using a solid-phase microextraction (SPME) fiber or a dynamic
headspace sampler.[4]

e GC-MS Analysis:

o Desorb the collected volatile compounds from the SPME fiber into the GC-MS injection
port.

o Separate the compounds using a suitable capillary column and identify and quantify them
using the mass spectrometer.

e Data Analysis:

o Plot the concentration of each volatile fragrance compound in the headspace as a function

of time for all three samples.

o Compare the evaporation profiles to determine the extent to which Civetone and
Ambretone reduce the evaporation rate of the other fragrance components.

Sensory Panel Evaluation

This method provides qualitative and quantitative data on the perceived odor intensity and
longevity of a fragrance.

Objective: To assess the impact of Civetone and Ambretone on the perceived strength and
duration of a fragrance as evaluated by a trained sensory panel.

Methodology:
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e Sample Preparation:
o Prepare the same three fragrance solutions as described in the GC-MS protocol.

o Apply a standardized amount of each solution to separate fragrance blotters or the
forearms of trained panelists.

e Sensory Evaluation:

o At specified time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours), the panelists evaluate
the odor intensity of each sample.[5]

o Panelists should also record any changes in the odor profile or character of the fragrance
over time.

o Data Collection:

o Use a standardized intensity rating scale (e.g., a 10-point scale where 0 = no odor and 10
= very strong odor).

o Data Analysis:
o Calculate the mean odor intensity ratings for each sample at each time point.
o Plot the mean intensity ratings against time to generate odor decay curves.

o Statistically analyze the data to determine if there are significant differences in perceived
longevity and intensity between the control and the samples containing Civetone and
Ambretone.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a comparative study of fragrance fixatives.
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Caption: Experimental workflow for comparing fragrance fixatives.
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Conclusion

Both Civetone and Ambretone are highly effective macrocyclic musk fixatives that can
significantly enhance the longevity of a fragrance. While Ambretone exhibits a longer tenacity
on a smelling strip, a direct comparative study using the outlined instrumental and sensory
protocols is necessary to definitively determine their relative performance within a specific
fragrance formulation. The choice between Civetone and Ambretone will ultimately depend on
the desired olfactory profile, the other components of the fragrance, and the target application.
This guide provides the foundational knowledge and experimental framework for researchers to
conduct a thorough and objective comparison of these two important fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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